Cas no 1315604-10-4 (5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid)

• Product Name: 5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid
• CAS No: 1315604-10-4
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• CID: 4583699
• Update Time: 2025-06-07

5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid
• JS89L2TD5Q
• (E)-5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid
• 5-[2,5-dimethyl-4-[(E)-prop-1-enyl]phenoxy]-2,2-dimethylpentanoic acid
• 5-[2,5-DIMETHYL-4-(PROP-1-EN-1-YL)PHENOXY]-2,2-DIMETHYLPENTANOIC ACID
• AVA90461
• CID 10214830
• C75338
• A923798
• E-Isomer component of gemfibrozil related compound

• Inchi： 1S/C18H26O3/c1-6-8-15-11-14(3)16(12-13(15)2)21-10-7-9-18(4,5)17(19)20/h6,8,11-12H,7,9-10H2,1-5H3,(H,19,20)/b8-6+
• InChI Key： ZWBXHPOXWIJOJR-SOFGYWHQSA-N
• SMILES： O(C1C=C(C)C(/C=C/C)=CC=1C)CCCC(C(=O)O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 360
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5

Additional information on 5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid

Comprehensive Overview of 5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid (CAS No. 1315604-10-4)

The compound 5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid (CAS No. 1315604-10-4) is a specialized organic molecule with a unique structure that has garnered significant interest in pharmaceutical and biochemical research. Its phenoxy and carboxylic acid functional groups make it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly intrigued by its potential applications in drug development, especially in targeting metabolic pathways and inflammatory responses.

In recent years, the demand for customized synthetic intermediates like 5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid has surged, driven by advancements in precision medicine and biologics. This compound's prop-1-en-1-yl moiety offers reactive sites for further modifications, making it a valuable building block in medicinal chemistry. Its dimethylpentanoic acid segment also contributes to its stability, which is crucial for long-term storage and handling in laboratory settings.

The CAS No. 1315604-10-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, solubility profiles, and compatibility with other reagents. These queries highlight the need for detailed technical data, which is essential for researchers working on high-throughput screening or structure-activity relationship (SAR) studies. Additionally, its potential role in green chemistry initiatives has sparked discussions about sustainable production techniques.

From a structural perspective, the 2,5-dimethylphenoxy group in 5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid provides steric hindrance, which can influence binding affinity in biological systems. This feature is particularly valuable in designing small-molecule inhibitors or agonists for therapeutic targets. The compound's lipophilic nature also makes it a candidate for studying membrane permeability, a critical factor in drug delivery systems.

As the scientific community continues to explore novel chemical entities, 5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid stands out for its adaptability. Its applications extend beyond pharmaceuticals, including material science, where it could contribute to the development of advanced polymers or coatings. With ongoing research, this compound may soon play a pivotal role in addressing some of the most pressing challenges in healthcare and industrial chemistry.